Cas no 2228450-24-4 (methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228450-24-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6553243
• PubChem ID: 165661982
• Update Time: 2025-05-19

methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate
• methyl 2-[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl]-2-hydroxyacetate
• EN300-1780322
• 2228450-24-4

• Inchi： 1S/C11H16N2O3/c1-7-6-8(13(2)12-7)11(4-5-11)9(14)10(15)16-3/h6,9,14H,4-5H2,1-3H3
• InChI Key： WLXZNZWNHQTGRW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CC(C)=NN2C)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate

Exploring Methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2228450-24-4): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2228450-24-4) has emerged as a compound of significant interest. This ester derivative, characterized by its unique cyclopropyl and pyrazole structural motifs, is gaining attention for its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in various chemical transformations.

The molecular structure of methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate features a hydroxyacetate moiety linked to a cyclopropyl ring, which is further substituted with a 1,3-dimethyl-1H-pyrazol-5-yl group. This arrangement imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry. The presence of both ester and hydroxyl functional groups allows for diverse reactivity, enabling its use in the construction of complex molecular architectures.

One of the key areas of interest for methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate is its potential role in drug discovery. The pyrazole ring is a common pharmacophore in medicinal chemistry, known for its ability to modulate biological activity. Coupled with the cyclopropyl group, which often enhances metabolic stability, this compound could serve as a valuable building block for novel therapeutics targeting inflammation, infectious diseases, or central nervous system disorders.

In agrochemical applications, methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate shows promise as an intermediate for the development of new crop protection agents. The pyrazole derivatives are frequently employed in herbicides, fungicides, and insecticides due to their efficacy and selectivity. The incorporation of the cyclopropyl moiety may further optimize the physicochemical properties of these agrochemicals, improving their environmental profile and performance in the field.

The synthesis of methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate typically involves multi-step organic transformations, starting from readily available precursors. Key steps may include the formation of the cyclopropyl ring via cyclopropanation reactions, followed by functionalization with the pyrazole unit and subsequent esterification. Recent advances in catalytic methods and green chemistry principles are being applied to optimize these synthetic routes, enhancing yields and reducing environmental impact.

From a commercial perspective, the demand for specialized intermediates like methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate is growing steadily. Pharmaceutical and agrochemical companies are actively seeking novel chemical entities to expand their product pipelines, driving interest in such structurally diverse compounds. Market analysts predict sustained growth in this sector, particularly as research into targeted therapies and sustainable agriculture intensifies.

Quality control and characterization of methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate are critical aspects of its production and application. Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC, are employed to ensure purity and confirm structural integrity. These quality measures are essential for researchers and manufacturers who rely on consistent performance in their chemical processes.

Looking ahead, the scientific community continues to explore new derivatives and analogs of methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate, investigating how structural modifications might enhance its utility. Computational chemistry and molecular modeling are playing increasingly important roles in these investigations, helping to predict properties and guide synthetic efforts more efficiently.

For researchers working with methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory precautions should be observed when working with organic compounds. Material Safety Data Sheets (MSDS) should be consulted for specific handling guidelines, and appropriate personal protective equipment should be used as needed.

The ongoing exploration of methyl 2-1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate exemplifies the dynamic nature of chemical research and development. As new applications emerge and synthetic methodologies advance, this compound is likely to maintain its position as an important tool in the chemist's repertoire, contributing to innovations across multiple scientific disciplines.